Cas no 166773-08-6 (1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene)

1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene structure
166773-08-6 structure
Product Name:1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene
CAS No:166773-08-6
MF:C20H15N3
MW:297.353204011917
CID:65760
PubChem ID:2733186
Update Time:2025-04-18

1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene
    • 2,4,5-triphenyl-3H-1,2,4-triazole
    • 1,2,4-triphenyl-1,3,4-triazole-5-ylidene
    • 1,3,4-triphenyl-4,5-dihydro-1,2,4-1H-triazol-5-ylidene
    • 1,3,4-triphenyl-4,5-dihydro-1H-1,2,4-triazolin-5-ylidene
    • 1,3,4-triphenyl-4H-1,2,4-triazol-1-ium-5-ide
    • 2,4,5-Triphenyl-1,2,4-triazol-3-ylidene
    • 2,4-Dihydro-2,4,5-triphenyl-3H-1,2,4-triazol-3-ylidene
    • 1,3,4-TRIPHENYL-4,5-DIHYDRO-1H-TRIAZOL-5-YLIDENE
    • 1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene,96%
    • 166773-08-6
    • 3H-1,2,4-Triazol-3-ylidene, 2,4-dihydro-2,4,5-triphenyl-
    • W-200156
    • 2,4,5-Triphenyl-4H-1,2,4-triazol-2-ium-3-ide
    • GEO-02362
    • MDL: MFCD00801868
    • Inchi: 1S/C20H15N3/c1-4-10-17(11-5-1)20-21-23(19-14-8-3-9-15-19)16-22(20)18-12-6-2-7-13-18/h1-15H
    • InChI Key: QZHWOLKBXYORRO-UHFFFAOYSA-N
    • SMILES: N1([C-]=[N+](C2C=CC=CC=2)N=C1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.12700
  • Monoisotopic Mass: 297.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 18.6Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1226 (rough estimate)
  • Melting Point: 150 ºC
  • Boiling Point: 428.86°C (rough estimate)
  • Refractive Index: 1.6000 (estimate)
  • PSA: 18.84000
  • LogP: 3.65050
  • Solubility: Not available

1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene Production Method

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